Cas no 329724-16-5 (2-Propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)-)
2-Propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)-
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- Inchi: 1S/C19H18N2O2/c1-13-7-6-9-17(14(13)2)21-19(22)16(12-20)11-15-8-4-5-10-18(15)23-3/h4-11H,1-3H3,(H,21,22)
- SMILES: C(NC1=CC=CC(C)=C1C)(=O)C(C#N)=CC1=CC=CC=C1OC
2-Propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | BS-10313-100MG |
(2E)-2-cyano-N-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)acrylamide |
329724-16-5 | >95% | 100mg |
£171.07 | 2023-09-08 | |
| Key Organics Ltd | BS-10313-0.5G |
(2E)-2-cyano-N-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)acrylamide |
329724-16-5 | >95% | 0.5g |
£234.00 | 2025-02-08 | |
| Key Organics Ltd | BS-10313-1G |
(2E)-2-cyano-N-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)acrylamide |
329724-16-5 | >95% | 1g |
£383.00 | 2023-09-08 | |
| Key Organics Ltd | BS-10313-5G |
(2E)-2-cyano-N-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)acrylamide |
329724-16-5 | >95% | 5g |
£812.00 | 2023-09-08 | |
| Key Organics Ltd | BS-10313-10G |
(2E)-2-cyano-N-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)acrylamide |
329724-16-5 | >95% | 10g |
£1147.00 | 2023-09-08 |
2-Propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-Propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(2-methoxyphenyl)-
Introduction to 2-Propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(2-methoxyphenyl) and Its CAS No. 329724-16-5
2-Propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(2-methoxyphenyl), identified by the CAS number 329724-16-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the amide class of molecules, characterized by its amide functional group (-CO-NH-) and a variety of aromatic substituents that contribute to its unique chemical properties and potential biological activities. The presence of cyano (-CN) and methoxy (-OCH₃) groups, along with the dimethylphenyl ring system, makes this molecule a promising candidate for further exploration in medicinal chemistry and drug discovery.
The structural features of 2-propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(2-methoxyphenyl) contribute to its versatility in chemical reactions and interactions. The cyano group can participate in various transformations, including nucleophilic additions and condensation reactions, while the methoxy group introduces polarity and hydrogen bonding capabilities. The dimethylphenyl rings enhance lipophilicity and can influence binding affinity to biological targets. These characteristics make it an intriguing subject for synthesizing novel derivatives with tailored properties.
In recent years, there has been growing interest in amide-based compounds due to their wide range of biological activities. Amides are known for their role as bioactive molecules in pharmaceuticals, often serving as key pharmacophores in drug molecules. The compound CAS No. 329724-16-5 is no exception and has been studied for its potential applications in various therapeutic areas. Research has highlighted its structural similarity to known bioactive agents, suggesting that it may exhibit comparable or even enhanced pharmacological effects.
One of the most compelling aspects of 2-propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(2-methoxyphenyl) is its potential as a scaffold for drug development. By modifying its structure, researchers can explore new chemical spaces and identify compounds with improved efficacy and reduced side effects. The combination of electron-withdrawing cyano group and electron-donating methoxy group creates a balance that can modulate reactivity and binding interactions. This balance is crucial for designing molecules that interact effectively with biological targets.
Recent studies have demonstrated the compound's utility in preclinical models as a potential lead for further development. Researchers have explored its interactions with enzymes and receptors relevant to various diseases, including neurological disorders and inflammatory conditions. The aromatic ring systems provide opportunities for π-stacking interactions, which are often important for binding affinity in biological systems. Additionally, the presence of multiple substituents allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability.
The synthesis of CAS No. 329724-16-5 involves multi-step organic transformations that highlight the compound's complexity. Key synthetic strategies include nucleophilic substitution reactions to introduce the cyano group, followed by condensation reactions to form the amide bond. The introduction of the dimethylphenyl and methoxy groups requires careful selection of reagents and conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, enabling broader exploration of its applications.
In terms of pharmaceutical applications, 2-propenamide, 2-cyano-N-(2,3-dimethylphenyl)-3-(2-methoxyphenyl) holds promise as a starting point for developing novel therapeutics. Its structural features suggest potential activity against targets involved in pain perception, neurotransmitter modulation, and inflammation regulation. By leveraging computational chemistry tools such as molecular docking and virtual screening, researchers can identify optimal derivatives with enhanced binding affinity and selectivity.
The compound's physicochemical properties also make it suitable for formulation into various drug delivery systems. Its solubility characteristics can be modified through structural optimization to improve oral bioavailability or enhance delivery across biological barriers. Additionally, its stability under different storage conditions ensures that it remains viable for further investigation without degradation.
Future research directions may focus on exploring the compound's mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide insights into its therapeutic potential and guide the development of more effective derivatives. Collaborative efforts between synthetic chemists and biologists will be essential in unraveling these mechanisms and translating laboratory findings into clinical applications.
The growing body of evidence supporting the utility of CAS No. 329724-16-5 underscores its importance as a research tool in medicinal chemistry. As new synthetic techniques emerge and computational methods become more sophisticated, opportunities for discovering novel bioactive compounds will continue to expand. This compound exemplifies how structural complexity can be leveraged to develop molecules with significant therapeutic potential.
In conclusion,CAS No 329724-16-5 represents a valuable asset in the quest for new pharmaceuticals,particularly within the realm where organic chemistry intersects with biology . Its unique structural features,combined with recent advances in synthetic methodologies,position it as a promising candidate for further exploration . By continuing to investigate its properties,biological activities,and synthetic pathways,researchers can unlock new possibilities for treating complex diseases . The journey from laboratory discovery to clinical application is long,but compounds like this one pave the way forward .
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